Cas no 106463-19-8 ((S)-Tamsulosin Hydrochloride)

• Product Name: (S)-Tamsulosin Hydrochloride
• CAS No: 106463-19-8
• MF: C₂₀H₂₉ClN₂O₅S
• MW: 444.972663640976
• CID: 127165
• PubChem ID: 60146
• Update Time: 2025-06-07

(S)-Tamsulosin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,5-[(2S)-2-[[2-(2-ethoxyphenoxy)ethyl]amino]propyl]-2-methoxy-, hydrochloride(1:1)
• (S)-Tamsulosin Hydrochloride
• (S)-Tamsulosin Hydro
• 5-[(2S)-2-[2-(2-ethoxyphenoxy)ethylamino]propyl]-2-methoxybenzenesulfonamide,hydrochloride
• Benzenesulfonamide,5-[(2S)-2-[[2-(2-ethoxyphenoxy)ethyl]amino]propyl]-2-methoxy-, hydrochlorid...
• (+)-YM 617
• ent-tamsulosin hydrochloride
• SCHEMBL9300408
• S-(+)-5-(2-((2-(2-ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzenesulfonamide hydrochloride
• 5-[(2S)-2-[2-(2-ethoxyphenoxy)ethylamino]propyl]-2-methoxybenzenesulfonamide;hydrochloride
• J-001597
• (S)-5-(2-((2-(2-ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzenesulfonamide monohydrochloride
• CHEBI:142550
• (+)-LY 253352
• DTXSID00275650
• 5-[(2S)-2-[[2-(-Ethoxyphenoxy)ethyl]amino]propyl]-2-methoxybenzenesulfonamide Hydrochloride
• 5-[(2S)-2-{[2-(2-ethoxyphenoxy)ethyl]amino}propyl]-2-methoxybenzenesulfonamide hydrochloride
• (+)-(S)-5-(2-((2-(o-ethoxyphenoxy)ethyl)amino)propyl)-2-methoxybenzenesulfonamide monohydrochloride
• 106463-19-8

• Inchi： 1S/C20H28N2O5S.ClH/c1-4-26-17-7-5-6-8-18(17)27-12-11-22-15(2)13-16-9-10-19(25-3)20(14-16)28(21,23)24;/h5-10,14-15,22H,4,11-13H2,1-3H3,(H2,21,23,24);1H/t15-;/m0./s1
• InChI Key： ZZIZZTHXZRDOFM-RSAXXLAASA-N
• SMILES： Cl.S(C1=C(C=CC(=C1)C[C@H](C)NCCOC1C=CC=CC=1OCC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 444.14900
• Monoisotopic Mass: 444.1485709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 539
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.26000
• LogP: 5.31490

(S)-Tamsulosin Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (S)-Tamsulosin Hydrochloride

(S)-Tamsulosin Hydrochloride (CAS No. 106463-19-8): An Overview of Its Properties, Applications, and Recent Research

(S)-Tamsulosin Hydrochloride (CAS No. 106463-19-8) is a widely recognized and clinically significant compound in the field of pharmaceuticals. This chiral drug, commonly known as Tamsulosin, is a selective α1-adrenergic receptor antagonist used primarily for the treatment of benign prostatic hyperplasia (BPH). The compound's unique pharmacological properties and high efficacy have made it a cornerstone in urological medicine.

The chemical structure of (S)-Tamsulosin Hydrochloride is characterized by its chiral center, which imparts specific biological activity. The molecule consists of a quinazoline core with a substituted piperazine ring, and the (S)-enantiomer is the active form responsible for its therapeutic effects. This enantiomeric purity is crucial for minimizing side effects and ensuring optimal therapeutic outcomes.

In terms of its pharmacodynamics, (S)-Tamsulosin Hydrochloride selectively binds to α1A-adrenergic receptors located in the prostate and bladder neck, leading to smooth muscle relaxation. This relaxation helps to reduce the symptoms associated with BPH, such as urinary frequency, urgency, and difficulty in urination. The drug's selectivity for α1A receptors over other subtypes minimizes cardiovascular side effects, making it a safer option compared to non-selective α1-adrenergic receptor antagonists.

Clinical trials have consistently demonstrated the efficacy and safety of (S)-Tamsulosin Hydrochloride. A meta-analysis published in the Journal of Urology in 2021 reviewed multiple randomized controlled trials and found that Tamsulosin significantly improved urinary symptoms and quality of life in patients with BPH. The study also highlighted the drug's favorable safety profile, with minimal adverse effects such as dizziness, headache, and hypotension.

Recent research has explored the potential of (S)-Tamsulosin Hydrochloride beyond its primary use in BPH. A study published in the European Urology Focus in 2022 investigated the drug's effects on lower urinary tract symptoms (LUTS) in women. The results indicated that Tamsulosin could be effective in managing LUTS in female patients, suggesting broader applications for this compound.

The pharmacokinetics of (S)-Tamsulosin Hydrochloride have been well-characterized. The drug is rapidly absorbed after oral administration, with peak plasma concentrations typically achieved within 4 to 6 hours. It has a high protein binding rate (approximately 94-99%) and undergoes extensive hepatic metabolism via cytochrome P450 enzymes. The primary metabolites are excreted through both renal and biliary pathways.

The development of sustained-release formulations has further enhanced the therapeutic utility of (S)-Tamsulosin Hydrochloride. These formulations provide consistent drug levels over an extended period, reducing the frequency of dosing and improving patient compliance. A study published in the Clinical Therapeutics journal in 2023 compared immediate-release and sustained-release formulations of Tamsulosin and found that the sustained-release version offered better symptom control with fewer side effects.

In addition to its clinical applications, (S)-Tamsulosin Hydrochloride has been studied for its potential use in combination therapies. Research published in the International Journal of Urology in 2022 explored the synergistic effects of combining Tamsulosin with phosphodiesterase type 5 inhibitors (PDE5 inhibitors) for treating erectile dysfunction (ED) associated with BPH. The findings suggested that this combination therapy could provide more comprehensive symptom relief compared to monotherapy.

The manufacturing process for (S)-Tamsulosin Hydrochloride involves several synthetic steps to achieve high enantiomeric purity. Recent advancements in asymmetric synthesis have improved the efficiency and yield of these processes, making it more cost-effective to produce pharmaceutical-grade material. A review article in the Journal of Medicinal Chemistry in 2023 discussed various synthetic routes and highlighted the importance of green chemistry principles in minimizing environmental impact.

In conclusion, (S)-Tamsulosin Hydrochloride (CAS No. 106463-19-8) remains a vital drug in urological medicine due to its selective pharmacological action and favorable safety profile. Ongoing research continues to expand our understanding of its mechanisms and potential applications, ensuring that it remains a valuable therapeutic option for patients with BPH and related conditions.